Cas no 81994-64-1 (Pyridine, 2-[(2-methylphenyl)thio]-)

• Product Name: Pyridine, 2-[(2-methylphenyl)thio]-
• CAS No: 81994-64-1
• MF: C₁₂H₁₁NS
• MW: 201.287441492081
• CID: 701714
• PubChem ID: 13185047
• Update Time: 2025-04-19

Pyridine, 2-[(2-methylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[(2-methylphenyl)thio]-
• 2-(2-methylphenyl)sulfanylpyridine
• 81994-64-1
• DTXSID40525686
• 2-[(2-Methylphenyl)sulfanyl]pyridine
• SCHEMBL4439023

• Inchi： 1S/C12H11NS/c1-10-6-2-3-7-11(10)14-12-8-4-5-9-13-12/h2-9H,1H3
• InChI Key： ADDWTJXNPUILNX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CN=1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 201.06122053g/mol
• Monoisotopic Mass: 201.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.2Ų